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Compound of Interest

Compound Name: 1,3,5-Trifluorobenzene

Cat. No.: B1201519 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1,3,5-
Trifluorobenzene, tailored for researchers, scientists, and drug development professionals.

The following procedures are designed to ensure the safety of laboratory personnel and

compliance with environmental regulations.

Hazard Identification and Safety Summary
1,3,5-Trifluorobenzene is a highly flammable liquid and vapor that causes skin and serious

eye irritation.[1][2][3][4] It may also cause respiratory irritation.[1][2][4] Due to these hazards, it

is classified as a hazardous waste, and specific procedures must be followed for its disposal.

The table below summarizes key quantitative data and classifications essential for the safe

handling and transportation of 1,3,5-Trifluorobenzene waste.
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Parameter Value Source(s)

UN Number UN1993 [3][5]

Proper Shipping Name Flammable liquid, n.o.s.

Hazard Class 3 (Flammable Liquid) [3][5]

Packing Group II [3][5]

GHS Pictograms Flame, Exclamation Mark [1][2][3]

Signal Word Danger [1][3][4]

Hazard Statements H225, H315, H319, H335 [1][2][3][4]

Disposal Precautionary

Statement
P501 [1][3]

Operational Plan: Step-by-Step Disposal Procedure
Direct chemical treatment or neutralization of 1,3,5-Trifluorobenzene is not recommended in a

standard laboratory setting. The required procedure is to collect, store, and transfer the

chemical waste to a licensed hazardous waste disposal facility. Adherence to institutional and

local regulations is mandatory.

Experimental Protocol for Waste Accumulation and Disposal:

Personal Protective Equipment (PPE): Before handling 1,3,5-Trifluorobenzene, ensure

appropriate PPE is worn, including chemical-resistant gloves (e.g., nitrile rubber), chemical

safety goggles or a face shield, and a flame-retardant lab coat.[1] All handling of the waste

should occur in a well-ventilated area, preferably within a chemical fume hood.[1]

Waste Collection:

Designate a specific, compatible container for 1,3,5-Trifluorobenzene waste. The

container must be in good condition, free of leaks or damage, and have a secure, leak-

proof closure.[6]

The container material must be chemically compatible with the waste.
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Never mix 1,3,5-Trifluorobenzene with incompatible wastes. It should be segregated as a

non-halogenated organic solvent waste.[7] Keep it separate from acids, bases, and

oxidizers.[7]

Container Labeling:

As soon as the first drop of waste is added, label the container clearly.

The label must include the words "Hazardous Waste," the full chemical name "1,3,5-
Trifluorobenzene," and an indication of its hazards (e.g., Flammable, Irritant).[6][8]

Record the accumulation start date on the label.[8]

Waste Storage (Satellite Accumulation Area):

Store the waste container in a designated Satellite Accumulation Area (SAA), which must

be at or near the point of generation.[9][10][11]

The SAA must be under the control of the laboratory personnel generating the waste.[9]

[10]

Ensure the container is kept closed at all times, except when adding waste.[6][12] Do not

leave a funnel in the container opening.[9]

Store the container within a secondary containment system, such as a chemical-resistant

tray or tub, to contain any potential leaks or spills.[13][14]

Accumulation Limits:

Do not accumulate more than 55 gallons of hazardous waste in an SAA.[6][9][10][11]

Once the container is full, or the 55-gallon limit is reached, it must be moved to the

institution's central accumulation area within three calendar days.[6][10]

Request for Disposal:

When the waste container is full or ready for disposal, contact your institution's

Environmental Health and Safety (EHS) department to schedule a pickup.[12]
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Complete any required waste disposal forms, providing accurate information about the

container's contents.

Spill Management:

In case of a minor spill, eliminate all ignition sources.[1]

Contain the spill with an inert absorbent material like vermiculite or dry sand.[1]

Use non-sparking tools to collect the absorbed material and place it in a sealed, labeled

container for disposal as hazardous waste.[1]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of 1,3,5-
Trifluorobenzene from the point of generation to final removal.
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Caption: Workflow for the proper disposal of 1,3,5-Trifluorobenzene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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